Cas no 62652-38-4 (Thiazole, 4,5-dihydro-2-(phenylthio)-)

• Product Name: Thiazole, 4,5-dihydro-2-(phenylthio)-
• CAS No: 62652-38-4
• MF: C₉H₉NS₂
• MW: 195.30445933342
• CID: 436436
• PubChem ID: 22016883
• Update Time: 2025-04-19

Thiazole, 4,5-dihydro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4,5-dihydro-2-(phenylthio)-
• 2-phenylsulfanyl-4,5-dihydro-1,3-thiazole
• 2-(Phenylsulfanyl)-4,5-dihydro-1,3-thiazole
• DTXSID80621550
• 62652-38-4
• SCHEMBL3291901

• Inchi： 1S/C9H9NS2/c1-2-4-8(5-3-1)12-9-10-6-7-11-9/h1-5H,6-7H2
• InChI Key： GSCAIFIGUGOYGC-UHFFFAOYSA-N
• SMILES： S1C(=NCC1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 195.01777
• Monoisotopic Mass: 195.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 12.36